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Compound of Interest

Compound Name: N-(2-cyanoethyl)glycine

Cat. No.: B018384

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information
for N-(2-cyanoethyl)glycine, a compound used in various research and development
applications. This document synthesizes available data on its chemical and physical properties,
toxicological profile, and safe handling procedures. It is intended to serve as a vital resource for
laboratory personnel and drug development professionals to ensure safe handling and mitigate
potential risks associated with its use.

Chemical and Physical Properties

N-(2-cyanoethyl)glycine is a white, solid organic compound. A summary of its key physical
and chemical properties is presented in Table 1. There is some variation in the reported melting
point, which may be attributed to different experimental conditions or sample purity.

Table 1: Physicochemical Properties of N-(2-cyanoethyl)glycine
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Property Value Source(s)
Molecular Formula C5H8N202 [1]
Molecular Weight 128.13 g/mol [1]
CAS Number 3088-42-4 [1]
Appearance White solid/powder [1]
Melting Point 165493 OC_' .~195 © [1]
(decomposition)
Boiling Point 237.54 °C (estimated) [1]
Solubility Soluble in water and ethanol. [1]
Density 1.2864 g/cm3 (estimated) [1]
Vapor Pressure 1.3 x 10> mmHg at 25°C [1]

Hazard Identification and Toxicology

N-(2-cyanoethyl)glycine is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and ingestion. It is harmful if swallowed, in contact with
skin, or inhaled, and can cause skin and serious eye irritation.[1]

Table 2: GHS Hazard Classification for N-(2-cyanoethyl)glycine
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye 1
Irritation

H318/H319: Causes serious

eye damage/irritation

Specific Target Organ Toxicity -

Single Exposure

H335: May cause respiratory
irritation

Source: Aggregated GHS information from multiple sources.[1]

Quantitative Toxicological Data:

Specific LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values for N-(2-
cyanoethyl)glycine are not readily available in the public domain. The GHS classifications in
Table 2 indicate that the substance falls within a range of acute toxicity considered harmful, but
precise quantitative values have not been identified in comprehensive searches of toxicological
databases.

Proposed Mechanism of Toxicity

The toxicity of aliphatic nitriles, such as N-(2-cyanoethyl)glycine, is often attributed to their in
vivo metabolism, which can liberate cyanide. This metabolic activation is typically mediated by
the cytochrome P450 enzyme system in the liver. The released cyanide ion can then inhibit
cytochrome c oxidase, a critical enzyme in the mitochondrial electron transport chain. This
inhibition disrupts cellular respiration, leading to cellular hypoxia and potentially cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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